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Compound of Interest

Compound Name:
3-(2,2-Difluoroethyl)piperidine

hydrochloride

CAS No.: 2230802-59-0

Cat. No.: B2571231

Get Quote

Executive Summary & Compound Profile
The introduction of a 2,2-difluoroethyl group at the 3-position of a piperidine ring serves two

primary medicinal chemistry functions: it lowers the

of the adjacent amine (modulating oral bioavailability) and blocks metabolic oxidation at the
susceptible 3-position.[1]

However, characterizing this motif requires specific attention to heteronuclear spin-spin

coupling (

H-

F and

C-

F), which complicates standard spectral interpretation.[1] This guide provides a rigorous
framework for validating the structural identity of the hydrochloride salt.
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Physicochemical Identity
Property Value / Description

Systematic Name 3-(2,2-difluoroethyl)piperidine hydrochloride

Molecular Formula

Molecular Weight Free Base: 149.18 g/mol Salt: 185.64 g/mol

Physical State White to off-white hygroscopic solid

Solubility
High: Water, Methanol, DMSO Low:

Dichloromethane, Hexanes

Key Structural Features

Secondary amine (salt), Chiral center at C3,

Terminal

group

Spectroscopic Characterization Strategy
The validation logic follows a subtractive approach: confirm the mass, map the carbon

skeleton, and finally verify the specific fluorination pattern which serves as the unique

fingerprint of this molecule.

Mass Spectrometry (LC-MS/HRMS)
Objective: Confirm molecular formula and salt dissociation.

Ionization Mode: Electrospray Ionization (ESI), Positive mode (

).

Expected Signal:

:

(matches

).

Note: The HCl counterion will dissociate; do not expect a parent ion at 185.
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Fragmentation Pattern:

Look for a neutral loss of 20 Da (HF), a hallmark of aliphatic fluorides, resulting in a

fragment at

.

Nuclear Magnetic Resonance (NMR)
This is the definitive method for structural proof. The 2,2-difluoroethyl moiety (

) creates a distinct splitting pattern due to the spin-active

F nucleus (

, 100% abundance).[1]

Solvent Selection Strategy
Primary Choice: DMSO-

: Essential for observing the ammonium protons (

) as broad singlets/multiplets at

8.0–9.5 ppm.[1] This confirms the salt formation and stoichiometry.

Secondary Choice:

: Useful for resolution if the aliphatic region is crowded, but will exchange the NH protons,
erasing the salt signal.

H NMR Analysis (400 MHz, DMSO-

)
The spectrum will be dominated by the large geminal H-F coupling.
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Position Proton Type
Shift (

ppm)

Multiplicity &
Coupling
Constants (

)

Interpretation

Terminal 6.0 – 6.4

tt (Triplet of

triplets)

(Geminal)

(Vicinal)

Diagnostic Peak.

The large 55 Hz

splitting is the

"smoking gun"

for a geminal

difluoro group.[1]

Amine 8.5 – 9.5
br s (Broad

singlet)

Confirms HCl

salt. Integration

should be

roughly 2H.

Linker 1.8 – 2.2
dm (Doublet of

multiplets)

Coupled to the

fluorine atoms

and the C3

methine.[1]

Ring Piperidine 2.8 – 3.4 m (Multiplets)

Deshielded due

to proximity to

the cationic

nitrogen.

Ring Piperidine 1.2 – 1.9 m (Overlapping)

The C3 proton is

the chiral

methine anchor.

F NMR Analysis
Shift:

to

ppm (standard range for aliphatic
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).

Pattern:dt (Doublet of triplets).

Doublet: Due to the single geminal proton (

Hz).

Triplet: Due to the two vicinal methylene protons (

Hz).

C NMR Analysis (Proton Decoupled)
Carbon signals will be split by fluorine.

Terminal Carbon (

): Triplet (

),

Hz.

Linker Carbon (

): Triplet (

),

Hz.

Ring Carbon (C3): Triplet (

),

Hz.

Infrared Spectroscopy (FT-IR)
Amine Salt: Broad, intense band at 2400–3000 cm⁻¹ (N-H stretching of ammonium).
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Fluorine: Strong stretch at 1100–1250 cm⁻¹ (C-F stretch).

Experimental Protocols
Protocol A: NMR Sample Preparation (Critical for Salt
Verification)

Goal: Prevent H/D exchange to visualize the

protons.

Reagents: DMSO-

(99.9% D), dry.[1]

Weigh 5–10 mg of the hydrochloride salt into a clean vial.

Add 0.6 mL of DMSO-

.[1] Cap immediately to minimize moisture absorption (water peak at 3.33 ppm can obscure
ring protons).

Vortex until fully dissolved.

Transfer to a 5mm NMR tube.

Acquisition: Run standard proton sequence (16–32 scans). Ensure spectral width covers -2

to 14 ppm.[1]

Protocol B: Free Base Liberation (Optional Validation)
If the salt stoichiometry is ambiguous, liberate the free base to compare shifts.

Dissolve 20 mg of salt in 1 mL water.

Add 1 mL of 1M NaOH.

Extract with 1 mL

.
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Separate organic layer, dry over

, and run NMR.

Result: The

-protons (H2, H6) will shift upfield (shielded) by ~0.5–1.0 ppm compared to the HCl salt.

Logical Characterization Workflow
The following diagram illustrates the decision process for validating the compound structure.
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Synthesized/Purchased
3-(2,2-Difluoroethyl)piperidine HCl

1. LC-MS (ESI+)

Mass = 150.1 (M+H)?

2. 1H NMR (DMSO-d6)

Yes

REJECT / RE-PURIFY

No

Broad Singlet
@ 8.5-9.5 ppm?

Triplet of Triplets
@ 6.0-6.4 ppm?

Yes (Salt Confirmed) No (Free Base?)

3. 19F NMR

Yes

No

Doublet of Triplets
(J ~55Hz, 20Hz)?

VALIDATED STRUCTURE

Yes No
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Caption: Step-by-step logic gate for structural validation. Diamond nodes represent critical

Go/No-Go decision points based on spectral data.[1]
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(Context for solvent selection and acidity of ammonium salts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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